Cas no 921885-94-1 (2-5-(hydroxymethyl)-2-{(3-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide)

• Product Name: 2-5-(hydroxymethyl)-2-{(3-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide
• CAS No: 921885-94-1
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 6431525
• PubChem ID: 18571176
• Update Time: 2025-07-15

2-5-(hydroxymethyl)-2-{(3-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(hydroxymethyl)-2-{(3-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide
• 1H-Imidazole-1-acetamide, 5-(hydroxymethyl)-2-[[(3-methylphenyl)methyl]thio]-
• 2-(5-(hydroxymethyl)-2-((3-methylbenzyl)thio)-1H-imidazol-1-yl)acetamide
• F2258-0745
• 921885-94-1
• 2-[5-(hydroxymethyl)-2-[(3-methylphenyl)methylsulfanyl]imidazol-1-yl]acetamide
• AKOS024632476
• 2-[5-(hydroxymethyl)-2-{[(3-methylphenyl)methyl]sulfanyl}-1H-imidazol-1-yl]acetamide

• Inchi： 1S/C14H17N3O2S/c1-10-3-2-4-11(5-10)9-20-14-16-6-12(8-18)17(14)7-13(15)19/h2-6,18H,7-9H2,1H3,(H2,15,19)
• InChI Key： ZBOVGPGYIJQIMY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)C1=NC=C(CO)N1CC(N)=O

Computed Properties

• Exact Mass: 291.10414797g/mol
• Monoisotopic Mass: 291.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 591.1±60.0 °C(Predicted)
• pka: 13.90±0.10(Predicted)

Additional information on 2-5-(hydroxymethyl)-2-{(3-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide

Professional Introduction to Compound with CAS No. 921885-94-1 and Product Name: 2-5-(hydroxymethyl)-2-{(3-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide

The compound in question, identified by the CAS No. 921885-94-1, is a sophisticated molecular entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This introduction aims to provide a comprehensive overview of the compound, its chemical structure, potential applications, and its relevance to contemporary research advancements.

The molecular formula of this compound is highly intricate, featuring a 2-5-(hydroxymethyl)-2-{(3-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide backbone. This structure incorporates several key functional groups that contribute to its unique pharmacological properties. The presence of a hydroxymethyl group at the 2-5 position enhances its solubility and reactivity, making it a versatile candidate for further derivatization and functionalization.

The 3-methylphenylmethylsulfanyl moiety at the 2-position introduces a lipophilic character to the molecule, which is often critical for membrane permeability and binding affinity to biological targets. This feature is particularly relevant in the design of drugs that require efficient absorption and distribution within the body. Additionally, the 1H-imidazol-1-ylacetamide segment provides a scaffold that is commonly found in bioactive molecules, suggesting potential interactions with enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such complex molecules with remarkable accuracy. The use of molecular docking simulations has been instrumental in identifying potential therapeutic targets for this compound. Studies have indicated that it may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders.

In vitro studies have demonstrated promising results regarding the compound's ability to modulate biological pathways. For instance, research has shown that it can interfere with the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. By inhibiting these kinases, the compound may induce cell cycle arrest or apoptosis in cancer cells, offering a novel mechanism for anti-cancer therapy.

The hydroxymethyl group also plays a pivotal role in its interactions with biological systems. This moiety can participate in hydrogen bonding with polar residues on protein surfaces, enhancing binding stability. Furthermore, it can undergo oxidation-reduction reactions, potentially allowing for redox-regulated drug release mechanisms—a concept that is gaining traction in targeted drug delivery systems.

Another intriguing aspect of this compound is its potential to act as a prodrug. The acetamide group can be hydrolyzed in vivo to release active species that exert therapeutic effects. This strategy is particularly useful for improving bioavailability and reducing systemic toxicity. Current research is exploring ways to optimize such prodrug designs by modifying the acylation patterns and substituent groups.

The 3-methylphenylmethylsulfanyl group not only contributes to lipophilicity but also serves as a handle for further chemical modifications. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at this position, expanding the structural diversity and pharmacological spectrum of derivatives.

From a synthetic chemistry perspective, the synthesis of this compound represents a significant challenge due to its complex architecture. However, recent developments in organometallic chemistry have provided new tools for constructing such molecules efficiently. Transition-metal-catalyzed reactions have enabled the formation of long carbon chains and intricate cyclic motifs with high precision.

The pharmaceutical industry has been increasingly interested in developing small molecules that can modulate protein-protein interactions (PPIs). The unique scaffold of this compound makes it an attractive candidate for interfering with PPIs involved in disease pathogenesis. For instance, studies have suggested that it may disrupt interactions between signaling proteins such as STAT3 and its downstream effectors, which are aberrantly activated in many cancers.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been explored in preclinical models. The lipophilic nature imparted by the 3-methylphenylmethylsulfanyl group facilitates BBB penetration, making it a promising candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Current research is focused on optimizing its pharmacokinetic properties to enhance brain penetration while minimizing off-target effects.

In conclusion, the compound identified by CAS No. 921885-94-1 represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its unique structure, characterized by functional groups such as hydroxymethyl, 3-methylphenylmethylsulfanyl, and 1H-imidazol-1-ylacetamide, endows it with diverse biological activities and synthetic possibilities. As research continues to uncover new applications for this molecule, it holds great promise for addressing unmet medical needs across various therapeutic areas.